Cas no 1879360-63-0 (Pyridine, 3-bromo-2-(3-chloropropyl)-)

• Product Name: Pyridine, 3-bromo-2-(3-chloropropyl)-
• CAS No: 1879360-63-0
• MF: C₈H₉BrClN
• MW: 234.520760297775
• CID: 5285972
• Update Time: 2025-08-03

Pyridine, 3-bromo-2-(3-chloropropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-bromo-2-(3-chloropropyl)-

• Inchi： 1S/C8H9BrClN/c9-7-3-2-6-11-8(7)4-1-5-10/h2-3,6H,1,4-5H2
• InChI Key： HDVYXJBZQTXDRV-UHFFFAOYSA-N
• SMILES： C1(CCCCl)=NC=CC=C1Br

Additional information on Pyridine, 3-bromo-2-(3-chloropropyl)-

Pyridine, 3-bromo-2-(3-chloropropyl)- (CAS No. 1879360-63-0): A Comprehensive Overview

Pyridine, 3-bromo-2-(3-chloropropyl)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 1879360-63-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its bromo and chloropropyl substituents on a pyridine backbone, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The molecular structure of Pyridine, 3-bromo-2-(3-chloropropyl)- consists of a pyridine ring substituted at the 3-position with a bromine atom and at the 2-position with a 3-chloropropyl group. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways. The presence of both bromine and chlorine atoms enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions, cross-coupling reactions, and other palladium-catalyzed transformations.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for pharmaceutical applications. Pyridine derivatives, in particular, have been extensively studied due to their biological activity and structural diversity. The compound Pyridine, 3-bromo-2-(3-chloropropyl)- is no exception and has been explored in various contexts, including as a building block for more complex molecules.

One of the most compelling aspects of Pyridine, 3-bromo-2-(3-chloropropyl)- is its utility in constructing pharmacophores that exhibit desirable biological properties. For instance, the pyridine ring itself is a common motif in many drugs, including antiviral and anticancer agents. The bromo and chloropropyl substituents can be strategically modified to fine-tune the pharmacokinetic and pharmacodynamic profiles of potential therapeutic agents.

Recent studies have highlighted the role of Pyridine, 3-bromo-2-(3-chloropropyl)- in the synthesis of kinase inhibitors, which are crucial in targeted cancer therapy. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with various diseases. By incorporating this compound into the design of kinase inhibitors, researchers aim to develop drugs that selectively inhibit aberrant signaling pathways while minimizing side effects.

The synthetic versatility of Pyridine, 3-bromo-2-(3-chloropropyl)- also makes it a valuable tool in medicinal chemistry. Its reactivity allows for the introduction of additional functional groups, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying novel lead compounds with therapeutic potential.

In addition to its applications in drug discovery, Pyridine, 3-bromo-2-(3-chloropropyl)- has found utility in materials science. For example, it can be used as a precursor in the synthesis of organic electronic materials, such as conductive polymers and light-emitting diodes (LEDs). The ability to precisely control the structure and properties of these materials is essential for advancements in flexible electronics and optoelectronic devices.

The chemical properties of Pyridine, 3-bromo-2-(3-chloropropyl)- also make it a suitable candidate for catalytic applications. Transition metal catalysts, particularly those involving palladium and copper, can be employed to facilitate various transformations involving this compound. These catalytic systems are often more efficient and environmentally friendly compared to traditional synthetic methods.

The safety profile of Pyridine, 3-bromo-2-(3-chloropropyl)- is another important consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures should be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles when handling this compound.

In conclusion, Pyridine, 3-bromo-2-(3-chloropropyl)-, with its CAS number CAS No. 1879360-63-0, represents a fascinating compound with broad applications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool in synthetic chemistry and pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in the development of innovative solutions for complex scientific challenges.